![molecular formula C23H16ClN3O4 B3012476 N-1,3-benzodioxol-5-yl-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide CAS No. 941939-40-8](/img/structure/B3012476.png)
N-1,3-benzodioxol-5-yl-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex acetamides, such as N-1,3-benzodioxol-5-yl-2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, involves multi-step reactions that start from basic organic compounds. In the first paper, a four-step synthesis process is described starting from anthranilic acid and aryl isothiocyanates, leading to the formation of derivatives with 3-aryl-3,4-dihydroquinazolin-4-one and 2-thioxothiazolidin-4-one moieties. The total yields of these derivatives ranged from 29 to 31%, indicating a moderately efficient synthesis process. The structures of the synthesized compounds were confirmed using various spectroscopic methods, including IR, 1H-NMR, 13C-NMR, and HR-MS spectra .
Molecular Structure Analysis
The molecular structure of such acetamides is characterized by the presence of multiple functional groups and aromatic systems. The derivatives mentioned in the first paper include a 3-aryl-4-oxo-3,4-dihydroquinazolin-2-yl moiety, which is structurally similar to the quinazolinone part of the target molecule. The structural determination of these compounds was achieved through spectroscopic techniques, which are essential for confirming the presence of the desired functional groups and the overall molecular framework .
Chemical Reactions Analysis
The synthesis of acetamide derivatives typically involves reactions such as cyclization, acylation, and substitution. In the second paper, a synthetic route for a related compound, N-(4-chloro-3-cyano-7-ethoxyquinolin-6-yl)acetamide, is described. The key step in this synthesis is the basic cyclization of o-[(2-cyanovinyl)amino]benzoate, which is a reaction that could be analogous to steps required for the synthesis of the target molecule. The overall yield of this process was 49%, and the purity of the final product was 98.9% as determined by HPLC, suggesting that the method is efficient and suitable for large-scale operations .
Physical and Chemical Properties Analysis
While the papers provided do not directly discuss the physical and chemical properties of this compound, we can infer that the compound is likely to exhibit properties typical of aromatic acetamides with multiple heteroatoms. These properties may include moderate solubility in organic solvents, potential for intermolecular hydrogen bonding, and the presence of multiple chromophores and functional groups that could affect its spectroscopic characteristics. The purity and stability of such compounds are crucial for their potential application, and methods like HPLC are commonly used to assess these attributes .
Scientific Research Applications
Antitumor Applications
A study by Al-Suwaidan et al. (2016) explored the antitumor activities of novel 3-benzyl-4(3H)quinazolinone analogues, revealing broad-spectrum antitumor activity with some compounds showing potency comparable or superior to the control drug 5-FU. These compounds exhibited selective activities towards specific cancer cell lines, including CNS, renal, breast cancer, and leukemia, highlighting their potential in cancer therapy (Al-Suwaidan et al., 2016).
Antimicrobial Applications
Desai et al. (2007) reported on the synthesis and characterization of new quinazolines as potential antimicrobial agents. The synthesized compounds showed significant antibacterial and antifungal activities against various pathogens, indicating their potential as novel antimicrobial agents (Desai, Shihora, & Moradia, 2007).
Anti-Inflammatory and Analgesic Applications
Alagarsamy et al. (2015) developed novel quinazolinyl acetamides and evaluated them for their analgesic and anti-inflammatory activities. Among the synthesized compounds, one showed potent analgesic and anti-inflammatory activities, with a lower ulcerogenic potential compared to aspirin, suggesting its potential as a safer alternative for pain and inflammation management (Alagarsamy et al., 2015).
Anticonvulsant and Additional Biological Activities
Amir et al. (2011) explored the anticonvulsant activities of benzothiazole derivatives containing acetamido and carbothioamido pharmacophores. The study found that specific derivatives exhibited promising anticonvulsant properties, alongside investigations into drug-likeness parameters to assess their potential for further development as anticonvulsant agents (Amir, Asif, Ali, & Hassan, 2011).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClN3O4/c24-15-6-8-18-17(10-15)22(14-4-2-1-3-5-14)26-23(29)27(18)12-21(28)25-16-7-9-19-20(11-16)31-13-30-19/h1-11H,12-13H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQKMKKFMQJPPKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C4=C(C=C(C=C4)Cl)C(=NC3=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.